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Compound of Interest

Compound Name: 2-Nitroresorcinol

Cat. No.: B108372

For laboratory professionals engaged in research and development, the diligent management
of chemical waste is fundamental to ensuring a safe and compliant operational environment.
This guide provides essential, step-by-step procedures for the proper disposal of 2-
Nitroresorcinol, a compound that requires careful handling due to its hazardous properties.
Adherence to these protocols is critical for personnel safety and environmental protection.

2-Nitroresorcinol is classified as a hazardous substance, primarily causing skin, eye, and
respiratory irritation. It is also harmful if swallowed, inhaled, or in contact with skin.[1][2]
Therefore, treating this compound and any contaminated materials as hazardous waste is

mandatory.

Hazard Profile and Safety Summary

The following table summarizes the key hazard classifications for 2-Nitroresorcinol according
to the Globally Harmonized System (GHS).
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Hazard Classification Category GHS Code
Acute Toxicity, Oral Category 4 H302

Acute Toxicity, Dermal Category 4 H312

Acute Toxicity, Inhalation Category 4 H332

Skin Corrosion/Irritation Category 2 H315
Serious Eye Damage/Eye

Irritation Category 2 H319
Specific Target Organ Toxicity Category 3 H335

(Single Exposure)

Data sourced from multiple safety data sheets.[1]

Key Physical and Safety Data

Proper handling and storage are informed by the chemical's physical properties.

Property Value

Physical State Solid

Melting Point 81-83 °C

Autoignition Temperature 426 °C (800 °F)[3]
Storage Class 11 (Combustible Solids)

Step-by-Step Disposal Protocol

The required procedure for the disposal of 2-Nitroresorcinol and its contaminated materials is
to manage them as hazardous waste through a licensed and approved waste disposal
contractor.[1][4] Never dispose of 2-Nitroresorcinol down the drain.[5]

Personal Protective Equipment (PPE)
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Before handling the chemical for disposal, ensure you are wearing the appropriate PPE to
minimize exposure.

o Eye Protection: Wear chemical safety goggles or glasses with side-shields conforming to
EN166 or OSHA standards.[1][6]

e Hand Protection: Use chemically resistant gloves (e.g., nitrile). Inspect gloves prior to use
and dispose of contaminated gloves in accordance with good laboratory practices.[6][7]

o Body Protection: Wear a lab coat or other appropriate protective clothing to prevent skin
exposure.[1][3]

» Respiratory Protection: If handling powders or creating dust, use a certified respirator or dust
mask (e.g., N95).[3]

Waste Segregation and Collection

Proper segregation is crucial to prevent accidental chemical reactions and ensure compliant
disposal.

e Solid Waste: Collect any surplus, expired, or waste 2-Nitroresorcinol powder in a
designated, clearly labeled hazardous waste container. The container must be robust,
chemically resistant, and have a secure lid.[1][8]

o Contaminated Materials: Any materials that have come into contact with the compound, such
as weighing paper, gloves, and paper towels, must also be placed in the same solid
hazardous waste container.[4][7]

e Solutions: If the compound is in a solvent, collect it in a designated liquid hazardous waste
container.[4] Ensure the solvent waste stream is compatible with other contents in the
container. Do not mix halogenated and non-halogenated waste streams unless specifically
permitted by your institution.[7]

Labeling and Storage of Waste

Properly label the hazardous waste container with the following information:[4][8]

e The words "Hazardous Waste"
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e The full chemical name: "2-Nitroresorcinol"
o Associated hazards (e.g., "Toxic," "lrritant")[4]
o Date of accumulation[4]

Store the sealed hazardous waste container in a designated, well-ventilated, and secure area.
[6][9] The storage location should be cool, dry, and away from incompatible materials such as
strong oxidizing agents.[1][9]

Final Disposal Arrangement
Disposal of hazardous waste is regulated and must be handled by certified professionals.

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for the pickup and proper disposal of the
waste.[4][7]

e Provide the disposal company with the Safety Data Sheet (SDS) for 2-Nitroresorcinol.[4]
The most common method for final destruction is high-temperature incineration at a
specialized facility.[10]

Spill Management

In the event of a spill, follow these general procedures:
» Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.[7]
e Ventilate: Ensure the area is well-ventilated.[6]

o Contain: Use an appropriate absorbent material (e.g., vermiculite, sand) to contain the spill.
Do not use combustible materials like paper towels for large spills.[7]

o Collect: Carefully sweep or vacuum the contained material into a suitable, closed container
for disposal.[1][3]

o Decontaminate: Clean the spill area with soap and water or another suitable solvent,
collecting all cleaning materials as hazardous waste.[7]
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Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the safe disposal of 2-Nitroresorcinol.
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Caption: Logical workflow for the safe disposal of 2-Nitroresorcinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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